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Compound of Interest

Compound Name: DSO-5a

Cat. No.: B12381855 Get Quote

Technical Support Center: DSO-5a
This technical support center provides best practices for the long-term storage of DSO-5a,

alongside detailed troubleshooting guides and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is DSO-5a?

A1: DSO-5a is a potent, selective, and orally active bombesin receptor subtype-3 (BB3)

agonist. It is a dimethyl shikonin oxime derivative with the CAS number 2195411-63-1. DSO-5a
is utilized in diabetes-related research due to its ability to upregulate peroxisome proliferator-

activated receptor-gamma (PPAR-γ) activity through BB3 and activate ERK1/2

phosphorylation.

Q2: What is the recommended solvent for preparing stock solutions of DSO-5a?

A2: For initial stock solution preparation, Dimethyl Sulfoxide (DMSO) is commonly used for

shikonin derivatives and other small molecule agonists. It is advisable to prepare a high-

concentration stock solution (e.g., 10 mM) in anhydrous DMSO.

Q3: How should I store DSO-5a for long-term use?

A3: For long-term stability, DSO-5a should be stored as a solid at -20°C. Protect the compound

from light and moisture. For stock solutions in DMSO, it is recommended to store them in small,
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single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Under these conditions,

the solid form should be stable for years, while stock solutions are generally stable for several

months. Always refer to the Certificate of Analysis provided by the supplier for specific storage

recommendations.

Q4: Is DSO-5a sensitive to light and temperature?

A4: Yes, as a shikonin derivative, DSO-5a is expected to be sensitive to light and heat.

Shikonin and its derivatives are prone to degradation upon exposure to light and high

temperatures. Therefore, it is crucial to store the solid compound and its solutions protected

from light and at the recommended low temperatures.

Long-Term Storage Best Practices
Proper storage of DSO-5a is critical to maintain its potency and stability for reproducible

experimental results.
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Storage Form
Recommended
Temperature

Recommended
Solvent

Duration
Special
Consideration
s

Solid

(Lyophilized

Powder)

-20°C N/A
Up to several

years

Store in a tightly

sealed container

in a desiccator to

prevent moisture

absorption.

Protect from

light.

Stock Solution -20°C or -80°C
Anhydrous

DMSO
Up to 6 months

Aliquot into

single-use vials

to avoid repeated

freeze-thaw

cycles. Protect

from light. Before

use, allow the

vial to equilibrate

to room

temperature

before opening

to prevent

condensation.

Working

Dilutions
2-8°C

Aqueous

buffers/cell

culture media

Up to 24 hours

Prepare fresh

daily for

experiments. The

stability in

aqueous

solutions is

significantly

lower than in

DMSO.
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To cite this document: BenchChem. [Best practices for long-term storage of DSO-5a].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381855#best-practices-for-long-term-storage-of-
dso-5a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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